Cas no 890093-74-0 ({4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine)
{4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-(Morpholinomethyl)thiazol-2-yl)aniline
- [4-[4-(MORPHOLIN-4-YLMETHYL)-1,3-THIAZOL-2-YL]PHENYL]AMINE
- 4-{4-[(morpholin-4-yl)methyl]-1,3-thiazol-2-yl}aniline
- 4-[4-(4-Morpholinylmethyl)-2-thiazolyl]benzenamine
- (4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl)amine
- MFCD06809675
- AKOS003392814
- STK664169
- 4-[4-(morpholinomethyl)-1,3-thiazol-2-yl]aniline
- LS-08523
- 890093-74-0
- {4-[4-(morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine
- H35101
- 4-[4-(morpholin-4-ylmethyl)-1,3-thiazol-2-yl]aniline
- ALBB-025372
- {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine
-
- MDL: MFCD06809675
- Inchi: 1S/C14H17N3OS/c15-12-3-1-11(2-4-12)14-16-13(10-19-14)9-17-5-7-18-8-6-17/h1-4,10H,5-9,15H2
- InChI Key: AROIUJGUYGXUOW-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC(=CC=2)N)=NC(=C1)CN1CCOCC1
Computed Properties
- Exact Mass: 275.10923335Da
- Monoisotopic Mass: 275.10923335Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 79.6Ų
{4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB415388-500 mg |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine |
890093-74-0 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB415388-1 g |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine |
890093-74-0 | 1g |
€322.50 | 2023-04-24 | ||
| abcr | AB415388-5 g |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine |
890093-74-0 | 5g |
€907.00 | 2023-04-24 | ||
| Chemenu | CM528049-1g |
4-(4-(Morpholinomethyl)thiazol-2-yl)aniline |
890093-74-0 | 97% | 1g |
$264 | 2023-01-04 | |
| TRC | M131935-250mg |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine |
890093-74-0 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M131935-500mg |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine |
890093-74-0 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M131935-1000mg |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine |
890093-74-0 | 1g |
$ 720.00 | 2022-06-04 | ||
| abcr | AB415388-500mg |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine; . |
890093-74-0 | 500mg |
€269.00 | 2025-04-15 | ||
| abcr | AB415388-1g |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine; . |
890093-74-0 | 1g |
€317.00 | 2025-04-15 | ||
| abcr | AB415388-5g |
{4-[4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-yl]phenyl}amine; . |
890093-74-0 | 5g |
€877.00 | 2025-04-15 |
{4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine
Comprehensive Overview of {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine (CAS No. 890093-74-0): Properties, Applications, and Research Insights
The compound {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine (CAS No. 890093-74-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the morpholine and thiazole moieties, make it a promising candidate for various applications, particularly in drug discovery and material science. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and biological activity.
One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The presence of the morpholin-4-ylmethyl group enhances its solubility and bioavailability, while the thiazol-2-ylphenyl backbone contributes to its stability and binding affinity. These attributes make it a valuable scaffold for designing novel therapeutics, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.
In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, and {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine fits into this trend perfectly. Its potential as a lead compound in oncology and neurology research is under active investigation. For instance, its ability to interact with protein kinases has been a focal point in studies aimed at developing next-generation cancer therapies.
Another hot topic in the scientific community is the structure-activity relationship (SAR) of this compound. Researchers are keen to understand how modifications to its morpholine or thiazole components affect its efficacy and selectivity. This knowledge is critical for optimizing its performance in preclinical models and eventual clinical applications. Computational chemistry and molecular docking studies have played a pivotal role in these explorations.
From an industrial perspective, the scalability of its synthetic route is a frequently discussed subject. Efficient and cost-effective production methods are essential for its commercialization, and recent advancements in green chemistry have provided new avenues for achieving this goal. The use of catalysts and microwave-assisted synthesis has shown promise in reducing reaction times and improving yields.
Environmental and safety considerations are also paramount when working with {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to ensure workplace safety. Regulatory compliance, particularly in regions with stringent chemical regulations, is another area of interest for manufacturers and distributors.
In summary, {4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine (CAS No. 890093-74-0) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to material science, underscore its importance in modern research. As scientific inquiries continue to unravel its full potential, this compound is poised to remain a key player in cutting-edge innovations.
890093-74-0 ({4-4-(Morpholin-4-ylmethyl)-1,3-thiazol-2-ylphenyl}amine) Related Products
- 885280-72-8(4-Thiazolemethanamine,2-(4-aminophenyl)-)
- 885280-76-2(4-Thiazolemethanamine,2-(3-aminophenyl)-)
- 2877682-06-7(N-methyl-4-[(2-phenyl-1,3-thiazol-4-yl)methyl]morpholine-2-carboxamide)
- 1351651-59-6(2-ethoxy-1-{4-[(2-phenyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl}ethan-1-one hydrochloride)
- 2640976-90-3(Methyl[(oxan-2-yl)methyl][(2-phenyl-1,3-thiazol-4-yl)methyl]amine)
- 1274901-69-7(1-[(2-Phenyl-1,3-thiazol-4-yl)methyl]azetidin-3-ol)
- 17386-19-5(4-[(2-Methyl-1,3-thiazol-4-yl)methyl]morpholine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)